Cas no 717139-69-0 (1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-)

717139-69-0 structure
Product name:1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
CAS No:717139-69-0
MF:C8H13N3O
MW:167.208321332932
CID:558210
1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
- 1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
- 3a,4,5,6,7,7a-hexahydro-1H-benzimidazole-2-carboxamide
-
- Inchi: 1S/C8H13N3O/c9-7(12)8-10-5-3-1-2-4-6(5)11-8/h5-6H,1-4H2,(H2,9,12)(H,10,11)
- InChI Key: WXNHRMZGVGRFCN-UHFFFAOYSA-N
- SMILES: C1(C(N)=O)NC2CCCCC2N=1
Computed Properties
- Exact Mass: 167.106
- Monoisotopic Mass: 167.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro- Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
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